Cas no 2680661-54-3 (tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate)

• Product Name: tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate
• CAS No: 2680661-54-3
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 5632280
• PubChem ID: 165940766
• Update Time: 2025-06-26

tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate
• EN300-28289040
• 2680661-54-3

• Inchi： 1S/C14H16ClN3O2/c1-14(2,3)20-13(19)18(10-4-5-10)12-6-9(7-16)11(15)8-17-12/h6,8,10H,4-5H2,1-3H3
• InChI Key： UVCIGZHTJGESMU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C#N)N(C(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 293.0931045g/mol
• Monoisotopic Mass: 293.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate

Comprehensive Overview of tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate (CAS No. 2680661-54-3)

The compound tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate (CAS No. 2680661-54-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyridine core and cyclopropylcarbamate moiety, serves as a critical intermediate in the synthesis of biologically active compounds. Its structural features, including the chloro and cyano substituents, contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control. The compound's CAS No. 2680661-54-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific endeavors.

The synthesis of tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include chlorination, cyanation, and carbamate formation, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for downstream applications.

From an industrial perspective, tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting catalytic methods and solvent-free processes to minimize environmental impact, responding to the growing emphasis on sustainable synthesis. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical sector.

The pharmacological potential of CAS No. 2680661-54-3 is another area of intense exploration. Preliminary studies suggest its utility in modulating enzyme activity and protein-protein interactions, making it a candidate for precision medicine approaches. Its lipophilicity and molecular weight fall within the desirable range for blood-brain barrier penetration, sparking interest in central nervous system (CNS) drug development.

In the context of intellectual property, tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate has been featured in several patent applications, highlighting its commercial viability. Companies are actively investigating its use in combination therapies and drug delivery systems, leveraging its chemical stability and compatibility with various formulations. This underscores the compound's role in advancing personalized healthcare solutions.

Quality control of CAS No. 2680661-54-3 is paramount, given its application in high-value industries. Regulatory guidelines such as ICH Q7 and GMP standards govern its production, ensuring batch-to-batch consistency and absence of genotoxic impurities. These measures are critical for maintaining the compound's reputation as a reliable research chemical and pharmaceutical intermediate.

Looking ahead, the trajectory of tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate appears promising. With ongoing advancements in computational chemistry and AI-driven drug design, researchers can further optimize its properties for specific applications. The compound's presence in high-throughput screening libraries positions it as a valuable asset in the quest for novel therapeutics and functional materials.

In summary, tert-butyl N-(5-chloro-4-cyanopyridin-2-yl)-N-cyclopropylcarbamate (CAS No. 2680661-54-3) exemplifies the intersection of chemical innovation and applied science. Its multifaceted utility, from medicinal chemistry to process optimization, makes it a subject of enduring interest for scientists and industry professionals alike. As research continues to unfold, this compound is poised to contribute meaningfully to solutions addressing some of today's most pressing scientific challenges.